Cas no 3950-18-3 (1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-
• CAS No: 3950-18-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD24479704
• CID: 1508375
• PubChem ID: 15710445
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-
• 3-Hydroxy-1-phenyl-1H-pyrazole-5-carboxylic acid
• MFCD24479704
• C75005
• 5-hydroxy-2-phenylpyrazole-3-carboxylic acid
• CS-0156133
• AKOS023632344
• 5-oxo-2-phenyl-1H-pyrazole-3-carboxylic acid
• 5-Hydroxy-2-phenyl-2H-pyrazole-3-carboxylic acid
• BS-16702
• A912834
• 3950-18-3
• 3-hydroxy-1-phenyl-1H-pyrazole-5-carboxylicacid
• SCHEMBL5402973
• MNMKUDFRUSAOSE-UHFFFAOYSA-N

• MDL： MFCD24479704
• Inchi： 1S/C10H8N2O3/c13-9-6-8(10(14)15)12(11-9)7-4-2-1-3-5-7/h1-6H,(H,11,13)(H,14,15)
• InChI Key： MNMKUDFRUSAOSE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles